Cas no 88961-63-1 (2-Thiophenecarboxamide, 5-(3-aminobutyl)-)

• Product Name: 2-Thiophenecarboxamide, 5-(3-aminobutyl)-
• CAS No: 88961-63-1
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 618101
• PubChem ID: 19809148
• Update Time: 2025-04-19

2-Thiophenecarboxamide, 5-(3-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 5-(3-aminobutyl)-
• 5-(3-aminobutyl)thiophene-2-carboxamide
• 88961-63-1
• (RS)-5-(3-aminobutyl)-2-thiophenecarboxamide
• DTXSID90600174
• SCHEMBL9684157
• AWVUWCVBGZBCRM-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2OS/c1-6(10)2-3-7-4-5-8(13-7)9(11)12/h4-6H,2-3,10H2,1H3,(H2,11,12)
• InChI Key： AWVUWCVBGZBCRM-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC=C1CCC(C)N

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.4Ų